Cas no 106976-62-9 (2-Pyrrolidinone,1-[4-[(2-bromoethyl)methylamino]-2-butyn-1-yl]-, hydrobromide (1:2))

• Product Name: 2-Pyrrolidinone,1-[4-[(2-bromoethyl)methylamino]-2-butyn-1-yl]-, hydrobromide (1:2)
• CAS No: 106976-62-9
• MF: C₁₁H₁₉Br₃N₂O
• MW: 434.993360757828
• CID: 141670
• PubChem ID: 3065143
• Update Time: 2025-04-19

2-Pyrrolidinone,1-[4-[(2-bromoethyl)methylamino]-2-butyn-1-yl]-, hydrobromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-[4-[(2-bromoethyl)methylamino]-2-butyn-1-yl]-, hydrobromide (1:2)
• 2-Pyrrolidinone,1-[4-[(2-bromoethyl)methylamino]-2-butynyl]-, dihydrobromide (9CI)
• 1-[4-[2-bromoethyl(methyl)amino]but-2-ynyl]pyrrolidin-2-one,dihydrobromide
• 106976-62-9
• DTXSID70147850
• 2-Pyrrolidinone, 1-(4-((2-bromoethyl)methylamino)-2-butynyl)-, dihydrobromide
• 1-(4-((2-Bromoethyl)methylamino)-2-butynyl)-2-pyrrolidinone dihydrobromide
• BR 401 dihydrobromide
• DTXCID7070341

• Inchi： 1S/C11H17BrN2O.2BrH/c1-13(10-6-12)7-2-3-8-14-9-4-5-11(14)15;;/h4-10H2,1H3;2*1H
• InChI Key： SPGAMTMQSVTNGA-UHFFFAOYSA-N
• SMILES： BrCCN(C)CC#CCN1C(CCC1)=O.Br.Br

Computed Properties

• Exact Mass: 433.903
• Monoisotopic Mass: 431.905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.79300